Cas no 1891983-87-1 (2-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-1-ol)

• Product Name: 2-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-1-ol
• CAS No: 1891983-87-1
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 6469971
• PubChem ID: 117347710
• Update Time: 2025-06-08

2-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-1-ol
• 1891983-87-1
• EN300-1753610
• 2-{3-[(dimethylamino)methyl]-4-methoxyphenyl}-2-methylpropan-1-ol

• Inchi： 1S/C14H23NO2/c1-14(2,10-16)12-6-7-13(17-5)11(8-12)9-15(3)4/h6-8,16H,9-10H2,1-5H3
• InChI Key： VGCLRAGHZWHHEE-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC(=C(CN(C)C)C=1)OC

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-1-ol

Comprehensive Overview of 2-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-1-ol (CAS No. 1891983-87-1)

The compound 2-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-1-ol (CAS No. 1891983-87-1) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its complex aromatic and aliphatic components, this compound is often studied for its potential applications in drug development and material science. The presence of a dimethylamino group and a methoxy substituent on the phenyl ring makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for specialized organic compounds like 2-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-1-ol has surged, driven by advancements in medicinal chemistry and the need for novel bioactive molecules. Researchers are particularly interested in its potential role as a building block for central nervous system (CNS) therapeutics, given its structural similarity to other pharmacologically active amines. The compound's methylpropan-1-ol moiety further enhances its solubility, making it a candidate for formulation studies.

One of the most frequently searched questions about this compound revolves around its synthetic routes and purification methods. Given the complexity of its structure, optimizing the synthesis of CAS No. 1891983-87-1 requires careful selection of reagents and conditions. Common techniques such as column chromatography and recrystallization are often employed to achieve high purity. Additionally, the compound's stability under various pH and temperature conditions is a topic of ongoing research, as it impacts its storage and handling protocols.

The rise of green chemistry has also influenced the study of 2-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-1-ol. Researchers are exploring eco-friendly synthetic pathways to reduce waste and improve yield. This aligns with the broader industry trend toward sustainable practices, which is a hot topic among both academic and industrial chemists. The compound's potential as a biodegradable intermediate is another area of interest, particularly in the context of reducing environmental impact.

From an analytical perspective, CAS No. 1891983-87-1 is often characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are critical for confirming its molecular structure and ensuring batch-to-batch consistency. The compound's UV-Vis absorption properties are also studied, as they can provide insights into its electronic structure and potential applications in photochemistry.

Another trending topic related to this compound is its potential use in drug delivery systems. The dimethylamino group, in particular, has been investigated for its ability to enhance cellular uptake, making it a valuable component in targeted therapies. This has led to increased interest in CAS No. 1891983-87-1 from the pharmaceutical industry, where it is being evaluated as a precursor for prodrugs and nanocarriers.

In summary, 2-{3-(dimethylamino)methyl-4-methoxyphenyl}-2-methylpropan-1-ol (CAS No. 1891983-87-1) is a multifaceted compound with broad applications in research and industry. Its unique structure, combined with its potential in drug development and green chemistry, makes it a subject of ongoing exploration. As scientific advancements continue, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and sustainable chemical processes.